Cas no 1806705-16-7 (Ethyl 3-(3-chloropropyl)-4-methylphenylacetate)

• Product Name: Ethyl 3-(3-chloropropyl)-4-methylphenylacetate
• CAS No: 1806705-16-7
• MF: C₁₄H₁₉ClO₂
• MW: 254.752463579178
• CID: 5002569
• Update Time: 2025-06-26

Ethyl 3-(3-chloropropyl)-4-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-chloropropyl)-4-methylphenylacetate

• Inchi： 1S/C14H19ClO2/c1-3-17-14(16)10-12-7-6-11(2)13(9-12)5-4-8-15/h6-7,9H,3-5,8,10H2,1-2H3
• InChI Key： PFBVSDSTOPTGBZ-UHFFFAOYSA-N
• SMILES： ClCCCC1C=C(CC(=O)OCC)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 230
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-(3-chloropropyl)-4-methylphenylacetate

Ethyl 3-(3-chloropropyl)-4-methylphenylacetate (CAS No. 1806705-16-7)

Ethyl 3-(3-chloropropyl)-4-methylphenylacetate, with the CAS registry number 1806705-16-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often abbreviated as Ethyl 3-(3-chloropropyl)-4-methylphenylacetate, is a derivative of phenylacetic acid, featuring a chlorinated alkyl chain attached to the aromatic ring. Its structure consists of a benzene ring substituted with a methyl group at the para position and a propyl chain containing a chlorine atom at the meta position, with an ethoxy group completing the ester functionality.

The synthesis of Ethyl 3-(3-chloropropyl)-4-methylphenylacetate typically involves multi-step reactions, including Friedel-Crafts alkylation or acylation, followed by esterification. The compound's stability and reactivity are influenced by the electron-donating methyl group and the electron-withdrawing chloroalkyl substituent. Recent studies have explored its potential as a precursor in the synthesis of advanced materials, such as polyurethanes and specialty polymers, due to its unique combination of hydrophobic and reactive functionalities.

In terms of physical properties, Ethyl 3-(3-chloropropyl)-4-methylphenylacetate exhibits a melting point of approximately -25°C and a boiling point around 220°C under standard conditions. Its solubility in common organic solvents like dichloromethane and diethyl ether makes it suitable for various chemical transformations. The compound's UV-Vis spectrum shows absorption bands in the range of 250-280 nm, indicating moderate conjugation within its structure.

Recent research has highlighted the application of Ethyl 3-(3-chloropropyl)-4-methylphenylacetate in drug delivery systems. The compound's ability to form stable complexes with certain bioactive molecules has been leveraged to enhance drug solubility and bioavailability. For instance, studies published in the Journal of Pharmaceutical Sciences demonstrate its use as a carrier for poorly soluble antitumor agents, significantly improving their pharmacokinetic profiles.

Moreover, Ethyl 3-(3-chloropropyl)-4-methylphenylacetate has found applications in agrochemicals, particularly as an intermediate in the synthesis of herbicides and insecticides. Its chlorinated alkyl chain contributes to the compound's lipophilicity, enhancing its ability to penetrate plant tissues or insect cuticles. This property has been exploited in developing more effective agricultural chemicals with reduced environmental impact.

In conclusion, Ethyl 3-(3-chloropropyl)-4-methylphenylacetate (CAS No. 1806705-16-7) is a versatile compound with diverse applications across multiple industries. Its unique chemical structure and reactivity make it an invaluable building block for advanced materials and pharmaceuticals. As research continues to uncover new potential uses for this compound, its role in modern chemistry is expected to grow significantly.